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Introduction

Phenazolam, also known by synonyms such as Clobromazolam, DM-I1I1-90, and BRN 4550445,
is a triazolobenzodiazepine derivative.[1][2][3] First synthesized in the early 1980s, it was never
commercialized for medical use but has emerged as a designer drug.[1][3] Phenazolam is
structurally related to other benzodiazepines like bromazolam and triazolam.[4][5] Like other
compounds in its class, it is a central nervous system depressant.[4] This technical guide
provides a detailed overview of its molecular structure, physicochemical properties, and
analytical characterization.

Molecular Structure and Physicochemical Properties

Phenazolam is a complex heterocyclic compound featuring a triazole ring fused to a
benzodiazepine core.[1][6] Its systematic IUPAC name is 8-bromo-6-(2-chlorophenyl)-1-methyl-
4H-[4][6][7]triazolo[4,3-a][6][ 7]benzodiazepine.[1][4][7][8] The structure is characterized by a
bromine substituent at the 8-position and a 2-chlorophenyl group at the 6-position.[1][6] This
dual-halogenated structure distinguishes it from similar analogues.[1]

The key identifiers and physicochemical properties of Phenazolam are summarized in the
table below.
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Property Value Source(s)
8-bromo-6-(2-chlorophenyl)-1-

IUPAC Name methyl-4H-[4][6][ 7]triazolo[4,3- [4107118]
a][6][7]benzodiazepine

s Clobromazolam, DM-11-90, P11

nonyms
ynony BRN 4550445

CAS Number 87213-50-1 [41[61[7118]

Molecular Formula C17H12BrCINa4 (11617181

Molecular Weight 387.7 g/mol [L][61[71[8]

Exact Mass 385.99339 Da [2][8]
CC1=NN=C2N1C3=C(C=C(C=

SMILES C3)Br)C(=NC2)C4=CC=CC=C [1][6][8]
4Cl
BUTCFAZTKZDYCN-

InChl Key [1]

UHFFFAOYSA-N

Physical State

Crystalline Solid

[6]7]

Amax

224 nm

[7]

Analytical Characterization

The identification and quantification of Phenazolam in forensic and research settings are

primarily achieved through chromatographic techniques coupled with mass spectrometry.

Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry (LC-QTOF-MS)

LC-QTOF-MS is a powerful technique for the identification of novel psychoactive substances

like Phenazolam.

Quantitative Data from LC-QTOF-MS Analysis
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Parameter Value Source(s)
Retention Time 7.62 min [4]
Exact Mass [M+H]*
_ 387.0007 [4]
(Theoretical)
Exact Mass [M+H]* (Measured
-0.29 [9]

Appm)

Experimental Protocol: LC-QTOF-MS

Instrumentation: Sciex TripleTOF® 5600+ with a Shimadzu Nexera XR UHPLC system.[4]
An alternative system is an Agilent 6230B TOF coupled with an Agilent 1260 Infinity HPLC.

[9]
Sample Preparation: Liquid-liquid extraction (LLE).[4]

Chromatographic Column: Phenomenex® Kinetex C18 (50 mm x 3.0 mm, 2.6 um) or a
Zorbax Eclipse XDB-C18 (50 x 4.6 mm, 1.8 micron).[4][9]

Mobile Phase:

o Phase A: Ammonium formate (10 mM, pH 3.0) or 0.1% formic acid and 1mM ammonium
formate in water.[4][9]

o Phase B: 0.1% formic acid in methanol.[9]

Gradient Program: Initial: 95% A: 5% B; ramp to 5% A: 95% B over 13 minutes; return to
initial conditions at 15.5 minutes.[4]

Flow Rate: 1.0 ml/min.[9]
Injection Volume: 1 pL or 10 uL.[4][9]
Temperatures: Autosampler set to 15 °C.[4]

MS Parameters:
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[e]

Scan Range: 100-510 Da.[4]

o lon Source: Positive ion scan mode using Agilent Jet Stream technology (Dual AJS ESI).

[°]
o Drying Gas (N2) Temperature and Flow: 325 °C at 6 I/min.[9]
o Sheath Gas Temperature and Flow: 325 °C at 8 I/min.[9]
o Nebulizer: 25 psig.[9]

o Voltages: Vcap: 4000 V, Nozzle: 2000 V, Skimmer: 65 V, Fragmentor: 175 V, Octopole RF:
750 V.[9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another common method for the analysis of benzodiazepines.

Quantitative Data from GC-MS Analysis

Parameter Value Source(s)

) ] 14.8 min (locked to
Retention Time ] [9]
tetracosane at 9.258 min)

Base Peak (BP) m/z 359 [9]

Other Significant Peaks m/z 357, 203 9]

Experimental Protocol: GC-MS

Instrumentation: Agilent GC-MS system.[9]

Injection: 1 pL injection volume with a 1:50 split ratio.[9]

Injector Temperature: 280 °C.[9]

Chromatographic Column: HP1-MS (100% dimethylpolysiloxane), 30 m length, 0.25 mm
internal diameter, 0.25 pm film thickness.[9]
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o Carrier Gas: Helium at a flow rate of 1.2 ml/min.[9]

e Oven Program: Hold at 170°C for 1 min, ramp at 8°C/min to 190°C, then ramp at 18°C/min to
293°C and hold for 7.1 min, followed by a ramp at 50°C/min to 325°C and a final hold for 6.1
min.[9]

e MS Parameters:
o lonization: Electron Impact (El) at 70 eV.[9]
o Temperatures: Transfer line at 235°C, source at 280°C, and quadrupole at 180°C.[9]

o Scan Range: m/z 50 to 550 amu.[9]

Mechanism of Action and Metabolic Pathway

Signaling Pathway

Phenazolam, like other benzodiazepines, exerts its effects by acting as a positive allosteric
modulator of the gamma-aminobutyric acid type A (GABA=.) receptor.[6] It binds to the interface
between the a and y subunits of the receptor, which enhances the effect of the neurotransmitter
GABA.[6] This increased GABAergic activity leads to a greater influx of chloride ions into the
neuron, causing hyperpolarization and reducing neuronal excitability.[6] The triazole ring fused
to the benzodiazepine core is thought to increase its affinity for the GABAa receptor.[6]

Phenazolam's positive allosteric modulation of the GABAa receptor.

Metabolic Pathway

While specific human pharmacokinetic data for Phenazolam is limited, its metabolism can be
inferred from structurally similar designer benzodiazepines.[6] It is expected to undergo hepatic
oxidation, primarily mediated by the CYP3A4 and CYP3A5 enzymes.[6] This process likely
generates active metabolites, such as a-hydroxy derivatives, before subsequent excretion.[6]

Inferred metabolic pathway of Phenazolam via hepatic oxidation.

Synthesis
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The synthesis of Phenazolam is a multi-step process that involves the creation of the
characteristic triazolobenzodiazepine structure.[1] A general synthetic route is outlined below.

Generalized workflow for the synthesis of Phenazolam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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